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Compound of Interest

Compound Name: 4-Chloro-6-hydroxynicotinic acid

Cat. No.: B1592265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Chloro-6-hydroxynicotinic acid, a

heterocyclic compound of interest in medicinal chemistry and organic synthesis. We will delve

into its molecular structure, physicochemical properties, and its role as a versatile building

block in the development of novel pharmaceutical and agrochemical agents.

Molecular Structure and Physicochemical
Properties
4-Chloro-6-hydroxynicotinic acid is a substituted pyridine derivative. The core of its structure

is a pyridine ring, which is a six-membered aromatic heterocycle containing one nitrogen atom.

This ring is substituted with a chlorine atom at the 4-position, a hydroxyl group at the 6-position,

and a carboxylic acid group at the 3-position (nicotinic acid being the common name for

pyridine-3-carboxylic acid).

The presence of these functional groups imparts specific chemical reactivity and physical

properties to the molecule. The carboxylic acid group is acidic, the hydroxyl group can exhibit

both weakly acidic and hydrogen-bonding properties, and the chlorine atom provides a site for

nucleophilic substitution reactions. The nitrogen atom in the pyridine ring is basic and can be

protonated.

A summary of its key properties is presented in the table below:
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Property Value Source

Molecular Formula C₆H₄ClNO₃ [1][2]

Molecular Weight 173.56 g/mol [1]

CAS Number 73038-85-4 [1][2]

Physical Form Solid [1]

Purity Typically ≥98% [1][2]

InChI Key
VHAMXXDHIPPOHE-

UHFFFAOYSA-N
[1]

The tautomeric nature of the 6-hydroxypyridine moiety is a crucial aspect of its structure. It can

exist in equilibrium between the "hydroxy" form (6-hydroxypyridin-3-carboxylic acid) and the

"oxo" or "pyridone" form (6-oxo-1,6-dihydropyridine-3-carboxylic acid). This tautomerism can

influence its reactivity and intermolecular interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 4-Chloro-6-
hydroxynicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592265#4-chloro-6-hydroxynicotinic-acid-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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